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Compound of Interest

Compound Name:
N-(2-methoxyphenyl)-2-

nitrobenzamide

Cat. No.: B337505

Get Quote

Executive Summary & Product Identity
N-(2-methoxyphenyl)-2-nitrobenzamide is a substituted benzanilide derivative often used as

an intermediate in the synthesis of quinazolinones and other heterocyclic pharmacophores. Its

precise melting point range is the primary indicator of isomeric purity and the absence of

unreacted precursors.

Property Specification

CAS Number 10401-24-8

IUPAC Name N-(2-methoxyphenyl)-2-nitrobenzamide

Molecular Formula C₁₄H₁₂N₂O₄

Molecular Weight 272.26 g/mol

Target Melting Point 95 – 96 °C (Pure, Recrystallized)

Appearance Yellow block-like crystals
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Comparative Thermal Analysis
The melting point (MP) of N-(2-methoxyphenyl)-2-nitrobenzamide is distinctively lower than

its precursors and most structural isomers due to the ortho-ortho substitution pattern. This

steric crowding forces the nitro group to twist out of the aromatic plane (approx. 40°), disrupting

efficient crystal packing and lowering the lattice energy.

Table 1: Melting Point Comparison (Target vs.
Alternatives)
This table allows researchers to rapidly identify impurities or incorrect isomers based on

thermal data.

Compound Role / Relationship Melting Point (°C)
Thermal Behavior
Notes

N-(2-

methoxyphenyl)-2-

nitrobenzamide

Target Product 95 – 96 °C

Sharp transition;

distinct yellow

crystals.

2-Nitrobenzoic Acid
Precursor (Hydrolysis

Product)
146 – 148 °C

Significantly higher;

indicates incomplete

coupling or hydrolysis.

2-Methoxyaniline (o-

Anisidine)
Precursor (Amine) 3 – 6 °C

Liquid at RT; causes

"oiling out" or MP

depression if present.

N-(4-

methoxyphenyl)benza

mide

Structural Analog (No

Nitro)
154 °C

Reference for packing

efficiency without

nitro-steric hindrance.

4-Nitrobenzamide Fragment Analog ~200 °C

High MP due to strong

intermolecular H-

bonding (para-

symmetry).
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Technical Insight: If your sample melts above 100°C, it is likely contaminated with 2-nitrobenzoic

acid or is a para-substituted isomer (e.g., N-(4-methoxyphenyl)...) which typically packs more

efficiently. If it melts below 90°C or has a broad range (>2°C), it likely contains solvent inclusions

(benzene/ethanol) or unreacted o-anisidine.

Experimental Protocols
To ensure reproducibility, the following protocols for synthesis and characterization are

recommended. These methods are self-validating: the yield and MP serve as process checks.

A. Synthesis Workflow (Origin of the Compound)[1]
Reaction Type: Schotten-Baumann condensation or Nucleophilic Acyl Substitution.

Reagents: 2-Methoxyaniline (1.0 eq), 2-Nitrobenzoyl chloride (1.1 eq), Pyridine

(solvent/base).

Procedure:

Dissolve 2-methoxyaniline in dry pyridine.

Add 2-nitrobenzoyl chloride dropwise at 0°C to control exotherm.

Stir at 25°C for 15 hours.

Quench with water (10 volumes) to precipitate the crude amide.

Critical Purification: Recrystallize from benzene or ethanol/water to remove traces of o-

anisidine.

B. Melting Point Determination Protocol
Method: Capillary Method (Digital Melting Point Apparatus) or DSC.
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Ramp Rate:

Fast Ramp: 10°C/min to 85°C.

Critical Ramp: 1.0°C/min from 85°C to 100°C.

Acceptance Criteria:

Onset: ≥ 94.5°C[1]

Clear Point: ≤ 96.5°C[1]

Range: ≤ 2.0°C

Visualized Workflows
The following diagrams illustrate the logic flow for synthesis purification and thermal validation.

Diagram 1: Synthesis & Purification Logic
This workflow ensures the removal of precursors that cause melting point depression.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2960838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2960838/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b337505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Raw Materials

Reaction:
2-Methoxyaniline + 2-Nitrobenzoyl Chloride

(in Pyridine)

Quench: Add Water
(Precipitates Crude Amide)

15h @ 25°C

Filtration:
Remove Soluble Salts/Pyridine

Crude Product
(MP typically 90-94°C)

Recrystallization
(Solvent: Benzene or EtOH)

Purification Step

Pure Target
MP: 95-96°C

Removal of
o-Anisidine

Click to download full resolution via product page

Caption: Step-by-step synthesis and purification pathway to achieve the target melting point.

Diagram 2: Thermal Analysis Decision Tree
Use this logic to interpret melting point data during QC.
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Caption: Quality Control decision tree based on thermal characterization results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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